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Compound of Interest

Compound Name: cadherin-11

Cat. No.: B1176826 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Cadherin-11, a transmembrane protein involved in cell-cell adhesion. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

I. Product Handling and Storage
Proper handling and storage of Cadherin-11 are paramount to maintaining its integrity and

ensuring laboratory safety. While specific storage conditions may vary by manufacturer, general

guidelines include:

Storage: Lyophilized Cadherin-11 protein is typically shipped at ambient temperature and

should be stored at -20°C for long-term use.[1][2] Reconstituted protein should be stored at

4°C for short-term use or aliquoted and stored at -20°C or -80°C to avoid repeated freeze-

thaw cycles.[2]

Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid

contact with skin, eyes, and clothing.[3] Use personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat.

II. Cadherin-11 Disposal Procedures
While Cadherin-11 is not classified as a hazardous material according to EC Directives, proper

disposal is necessary to maintain a safe laboratory environment.[4] The following steps outline
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the recommended disposal procedure for Cadherin-11 and associated materials.

Step 1: Segregation of Waste

Segregate Cadherin-11 waste from other laboratory waste streams. This includes unused

protein solutions, contaminated labware (e.g., pipette tips, tubes), and any personal

protective equipment (PPE) that has come into contact with the material.

Step 2: Containment

Place all Cadherin-11 waste into a suitable, clearly labeled, and sealed container to prevent

leaks or spills.[4] For liquid waste, use a leak-proof bottle. For solid waste, a biohazard bag

or a designated sharps container for contaminated sharps is appropriate.

Step 3: Inactivation (Recommended for Recombinant or Bioactive Forms)

For recombinant Cadherin-11 or material from biohazardous sources, inactivation is a

recommended best practice. This can be achieved by:

Autoclaving: Steam sterilization at 121°C for at least 30 minutes.

Chemical Disinfection: Treatment with a 10% bleach solution or a 70% ethanol solution for

at least 30 minutes.

Step 4: Final Disposal

Dispose of the contained and, if necessary, inactivated waste in accordance with your

institution's and local environmental health and safety (EHS) guidelines. Do not pour

Cadherin-11 solutions down the drain.[4]

Note: It is critical to consult your institution's specific waste management protocols, as

regulations can vary.

III. Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate safety measures:

Spill:
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Alert others in the area.

Wear appropriate PPE.

Absorb the spill with an inert absorbent material.[3]

Clean the area with a suitable disinfectant.

Collect all contaminated materials in a sealed container for proper disposal.

Skin Contact: Wash the affected area immediately with soap and plenty of water.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[3]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[3]

Seek medical attention if symptoms persist after any exposure.

IV. Cadherin-11 Signaling Pathways
Cadherin-11 is implicated in several signaling pathways that regulate cellular processes such

as proliferation, differentiation, and migration. Understanding these pathways is crucial for

research and drug development.
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Caption: Overview of key signaling pathways modulated by Cadherin-11.

Cadherin-11 has been shown to influence the Wnt/β-catenin, TGF-β, ROCK, and NF-κB

signaling pathways.[5][6] These interactions play a role in various cellular functions and are

implicated in several diseases.[5]

V. Experimental Workflow: Cadherin-11 Endocytosis
The internalization of Cadherin-11 from the cell surface is a critical process for regulating cell

adhesion and migration. The following diagram illustrates a typical workflow to study Cadherin-
11 endocytosis.
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Caption: Experimental workflow to investigate Cadherin-11 endocytosis.

Studies have shown that clathrin-mediated endocytosis is a mechanism for the turnover of

Cadherin-11, which in turn promotes cell migration in cancer cells.[7] The workflow above

outlines the key experiments to elucidate this process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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